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where is 8-Methyl-1-nonene found

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Methyl-1-nonene

CAS No.: 26741-24-2

Cat. No.: S13141271

Documented Contexts of Use

The table below summarizes the known contexts in which 8-Methyl-1-nonene has been documented.

Context Key Information Research/Experimental Details
Pheromone Key intermediate for Synthesized from (R)-2-methylbutanoic acid.
Synthesis synthesizing (R)-trogodermal, Cross-metathesis with 8-nonenyl acetate using
a sex pheromone for Grubbs | catalyst forms the pheromone skeleton
Trogoderma species (pests of [1].

stored products) [1].

Chemical Characterized by various Data includes molecular formula (C1o0Hz20), molecular
Properties agencies (NIST, PubChem). weight (140.27 g/mol), structural identifiers
Not listed as a naturally (InChlKey, ChemSpider ID), and calculated
occurring substance in the thermodynamic properties (boiling point: 424.44 K)
search results [2] [3] [4]. [2] [3] [4].

Experimental Synthesis Protocol

The following diagram illustrates the laboratory synthesis workflow for 8-Methyl-1-nonene as described in

peer-reviewed literature, which you can adapt for your own work.
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Synthesis workflow for 8-Methyl-1-nonene [1]

Critical Catalyst Note

The original research emphasizes that Grubbs I catalyst must be used for the subsequent cross-metathesis
step. The more common Grubbs II catalyst was found to cause extensive side reactions in this specific

synthesis [1].

Research Implications and Alternatives

The specific use of 8-Methyl-1-nonene in pheromone synthesis suggests it is a high-value specialty
chemical for creating molecules with defined stereocenters. Its primary role is as a synthetic building block

rather than a naturally occurring metabolite.

For research involving behaviorally active volatile organic compounds, the related straight-chain alkene 1-
Nonene has been identified as a semiochemical. Studies show it is emitted by insect cadavers infected with

entomopathogenic nematodes and acts as an attractant for certain nematode species [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b13141271#where-is-8-methyl-1-nonene-

found]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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